Cas no 39981-81-2 (Ethyl (4-methylpiperidin-1-yl)acetate)

• Product Name: Ethyl (4-methylpiperidin-1-yl)acetate
• CAS No: 39981-81-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD06081012
• CID: 4713844
• Update Time: 2025-06-13

Ethyl (4-methylpiperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-methylpiperidin-1-yl)acetate
• ethyl 2-(4-methylpiperidino)acetate

• MDL： MFCD06081012
• Inchi： 1S/C10H19NO2/c1-3-13-10(12)8-11-6-4-9(2)5-7-11/h9H,3-8H2,1-2H3
• InChI Key： OBPOFJGNDOXHSS-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (4-methylpiperidin-1-yl)acetate

Ethyl (4-methylpiperidin-1-yl)acetate (CAS No. 39981-81-2): A Comprehensive Overview of Its Properties and Applications

Ethyl (4-methylpiperidin-1-yl)acetate (CAS No. 39981-81-2) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This ester derivative of 4-methylpiperidine has garnered significant attention due to its unique chemical structure and functional properties. In this article, we delve into the molecular characteristics, synthesis methods, and potential uses of this compound, while also addressing some of the most frequently asked questions in the field.

The CAS No. 39981-81-2 is a critical identifier for researchers and industry professionals seeking precise information about this compound. Its systematic name, Ethyl (4-methylpiperidin-1-yl)acetate, highlights the presence of a piperidine ring, a common motif in bioactive molecules. The ethyl acetate moiety further enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact.

One of the key reasons for the growing popularity of Ethyl (4-methylpiperidin-1-yl)acetate is its role in the development of pharmaceutical intermediates. Researchers are increasingly exploring its potential in designing novel drug candidates, particularly in the areas of central nervous system (CNS) therapeutics and anti-inflammatory agents. The 4-methylpiperidine scaffold is known for its ability to modulate biological targets, and the ester group provides a handle for further chemical modifications. This dual functionality makes the compound a promising building block in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 39981-81-2 is also relevant in the agrochemical industry. The compound's structural features align with the requirements for pesticide and herbicide formulations, where stability and bioavailability are crucial. With the global push toward precision agriculture and reduced chemical footprints, the demand for efficient and eco-friendly intermediates like Ethyl (4-methylpiperidin-1-yl)acetate is on the rise. Industry experts often search for high-purity versions of this compound to ensure optimal performance in their formulations.

From a synthetic perspective, the preparation of Ethyl (4-methylpiperidin-1-yl)acetate typically involves the reaction of 4-methylpiperidine with ethyl chloroacetate under controlled conditions. Advances in catalytic methods and flow chemistry have streamlined this process, reducing reaction times and improving yields. These innovations align with the broader shift toward process intensification in chemical manufacturing, a topic frequently discussed in academic and industrial circles.

Another area of interest is the physicochemical properties of CAS No. 39981-81-2. The compound exhibits moderate solubility in polar solvents, which is advantageous for its use in various formulations. Its boiling point, melting point, and stability profile are well-documented, providing researchers with essential data for experimental design. Questions about its storage conditions and handling precautions are common among laboratory personnel, emphasizing the need for clear technical documentation.

Looking ahead, the future of Ethyl (4-methylpiperidin-1-yl)acetate appears promising, particularly in the context of custom synthesis and contract manufacturing. As companies strive to develop proprietary compounds, the demand for tailored intermediates like this one is expected to grow. Furthermore, the integration of artificial intelligence (AI) in chemical research could unlock new possibilities for optimizing its synthesis and applications. Searches for "buy Ethyl (4-methylpiperidin-1-yl)acetate" and "suppliers of CAS 39981-81-2" reflect the commercial interest in this compound.

In conclusion, Ethyl (4-methylpiperidin-1-yl)acetate (CAS No. 39981-81-2) is a multifaceted compound with significant potential across multiple industries. Its unique structure, combined with the ongoing advancements in synthetic chemistry, positions it as a valuable asset for researchers and manufacturers alike. By addressing common queries and highlighting its relevance to contemporary topics like sustainability and drug discovery, this article aims to provide a comprehensive resource for those seeking in-depth knowledge about this compound.